1,3-Dichloro-2-(3-ethoxy-4-nitrophenoxy)-5-(trifluoromethyl)benzene

• IUPAC Name: 1,3-dichloro-2-(3-ethoxy-4-nitrophenoxy)-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C15H10Cl2F3NO4/c1-2-24-13-7-9(3-4-12(13)21(22)23)25-14-10(16)5-8(6-11(14)17)15(18,19)20/h3-7H,2H2,1H3
• InChI Key: MJNIQTNJHBHDOS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)OC2=C(C=C(C=C2Cl)C(F)(F)F)Cl)[N+](=O)[O-]
• Molecular Formula: C15H10Cl2F3NO4
• Molecular Weight: 396.1 g/mol
• CAS No.: 42874-43-1

Description

1,3-Dichloro-2-(3-ethoxy-4-nitrophenoxy)-5-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C15H10Cl2F3NO4 and its molecular weight is 396.14. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Fluorine-containing Compounds

The compound 1,4-bis(2-trifluoromethyl-4-nitrophenoxy)benzene was synthesized, demonstrating the potential for creating novel fluorine-containing materials. This process involved reactions between hydroquinone and 2-chloro-5-nitrobenzene trifluoride, further characterized by technologies like FTIR and DSC. The production and characterization of these compounds highlight their potential in various scientific applications, including materials science and chemistry (Yu Xin-hai, 2010).

Organomercury Compounds and Their Spectra

The study on organomercury compounds, including the synthesis and NMR spectra analysis of unsymmetrically dimercurated arenes, showcases the chemical versatility and applications of such compounds in analytical chemistry. These findings offer insights into the molecular structure and interaction of organomercury compounds, which can be pivotal in environmental science and toxicology studies (G. Deacon, J. O'connor, G. N. Stretton, 1986).

Selective Oxidation Using Zeolites

Dehydroxylated ZSM-5 type zeolites have been utilized for the selective oxidation of aromatic compounds, indicating a novel approach to designing active sites for chemical reactions. This method, which uses nitrous oxide as a mild oxidant, achieves high selectivity and yield, particularly for benzene to phenol conversion. This research highlights the importance of zeolites in catalysis and their potential for industrial applications in the selective oxidation of organic compounds (L. Kustov, A. Tarasov, V. Bogdan, A. A. Tyrlov, J. Fulmer, 2000).

Polymorphism in Van der Waals Host Molecules

The study of solvates and their desolvation-induced polymorphism provides insights into material science, particularly in the formation and transition of different crystal phases. This research can have implications in drug delivery systems, material stability, and the development of novel materials with tailored properties (S. Bhattacharya, B. K. Saha, 2013).

Surface Covalent Organic Frameworks

The development of surface covalent organic frameworks (COFs) based on polyester condensation showcases the potential for creating highly ordered, porous structures with applications ranging from catalysis to storage and separation technologies. This research highlights the versatility of COFs in material science, especially for designing surfaces with specific chemical functionalities (A. Marele, R. Mas‐Ballesté, L. Terracciano, J. Rodrı́guez-Fernández, I. Berlanga, S. Alexandre, R. Otero, J. Gallego, F. Zamora, J. Gómez‐Rodríguez, 2012).